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Compound of Interest

Compound Name: Isostearyl alcohol

Cat. No.: B1201728

Isostearyl Alcohol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and synthesis of isostearyl alcohol. The information is curated to
be a valuable resource for professionals in research, scientific, and drug development fields.

Chemical Structure and Identification

Isostearyl alcohol is a branched-chain, saturated fatty alcohol with 18 carbon atoms.[1] Unlike
its linear isomer, stearyl alcohol, the branched structure of isostearyl alcohol significantly
influences its physical and chemical properties, rendering it a liquid at or near room
temperature.[2][3] The branching inhibits the efficient packing of the molecules, which lowers
the melting point.[2]

The most common isomer of isostearyl alcohol is 16-methylheptadecan-1-ol.[2]
Key Identifiers:
e Chemical Formula: CisH3sO[4]

e CAS Number: 27458-93-1
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e IUPAC Name: 16-methylheptadecan-1-ol (for the common isomer)[2]

e Synonyms: Isooctadecan-1-ol, Isooctadecyl alcohol

Physicochemical Properties

The unique branched structure of isostearyl alcohol imparts a distinct set of physical and
chemical properties compared to its straight-chain counterpart, stearyl alcohol. These
properties are summarized in the table below.

Property Value Units Notes

Molecular Weight 270.49 g/mol [5]

Colorless to pale
Appearance yellow liquid or waxy - [51[6]

solid

Odorless to mild
Odor o - (5]
characteristic odor

Melting Point <-60 to 20-25 °C [2]

- ) ~331-343 at 760
Boiling Point °C [71[8]

mmHg

80 - 167 at 0.6 mmHg °C Under vacuum
Density ~0.8124 - 0.836 g/cm3 [61[7]
Viscosity 30.79 mmgz/s [5]
Solubility in Water Insoluble -

o ) Soluble in ethanol,
Solubility in Organic
ether, and other -

Solvents ]

organic solvents
Flash Point ~124.9 °C [4]
Refractive Index ~1.451 at 20°C [7]
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Synthesis of Isostearyl Alcohol

Isostearyl alcohol is primarily synthesized through the catalytic hydrogenation of isostearic
acid or its esters.[1] This process involves the reduction of the carboxylic acid or ester
functional group to a primary alcohol.

A common industrial synthesis route involves the hydrogenation of isopropyl isostearate. The
general workflow for this synthesis is outlined below.
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Caption: Synthesis of Isostearyl Alcohol Workflow.

Experimental Protocols

This section details the methodologies for the synthesis of isostearyl alcohol and the
determination of its key physicochemical properties.
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Synthesis of Isostearyl Alcohol via Hydrogenation of
Isopropyl Isostearate

Objective: To synthesize isostearyl alcohol by the catalytic hydrogenation of isopropyl
Isostearate.

Materials:

Isopropyl isostearate

Copper-chromium catalyst

Hydrogen gas

High-pressure autoclave (e.g., 20-liter capacity)

Filtration apparatus

Vacuum distillation apparatus
Procedure:

o Charging the Reactor: Charge the high-pressure autoclave with isopropyl isostearate and the
copper-chromium catalyst. For a 20-liter autoclave, a typical charge would be 4770 g of
isopropyl isostearate and 239 g of catalyst.

e Pressurization: Purge the autoclave with nitrogen gas and then introduce hydrogen gas to a
pressure of 150 kg/cm 2.

» Hydrogenation Reaction: Heat the reaction mixture to 275°C while maintaining the hydrogen
pressure at 150 kg/cm 2. Continue the reaction for approximately 7 hours.

e Cooling and Depressurization: After the reaction is complete, cool the autoclave to room
temperature and carefully vent the excess hydrogen gas.

» Catalyst Removal: Filter the crude reaction product to remove the copper-chromium catalyst.
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 Purification: Purify the crude isostearyl alcohol by vacuum distillation. Collect the fraction
that distills between 80°C and 167°C at a pressure of 0.6 mmHg.

Expected Outcome: A colorless and transparent liquid, which is purified isostearyl alcohol.

Determination of Physicochemical Properties

The following are general experimental protocols that can be adapted for the determination of
the physicochemical properties of isostearyl alcohol.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)
o Capillary tubes

e Thermometer

Procedure:

o Sample Preparation: If the isostearyl alcohol is a waxy solid, introduce a small amount into
a capillary tube and pack it down.

» Measurement: Place the capillary tube in the melting point apparatus.

e Heating: Heat the sample slowly, at a rate of 1-2°C per minute, near the expected melting
point.

o Observation: Record the temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid. This range is the melting point.

Apparatus:
e Vacuum distillation apparatus
e Round-bottom flask

e Condenser
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Receiving flask

Thermometer

Vacuum pump

Manometer

Procedure:

o Apparatus Setup: Assemble the vacuum distillation apparatus. Place the isostearyl alcohol
sample in the round-bottom flask.

e Vacuum Application: Connect the vacuum pump and reduce the pressure in the system to
the desired level (e.g., 0.6 mmHg).

e Heating: Gently heat the sample.

o Observation: Record the temperature at which the liquid boils and the corresponding
pressure measured by the manometer. This is the boiling point at that specific pressure.

Apparatus:

o Pycnometer (specific gravity bottle)

e Analytical balance

Procedure:

o Weight of Empty Pycnometer: Weigh the clean and dry pycnometer.

o Weight with Water: Fill the pycnometer with distilled water of a known temperature and weigh
it.

o Weight with Sample: Empty and dry the pycnometer, then fill it with isostearyl alcohol at the
same temperature and weigh it.
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o Calculation: Calculate the density of isostearyl alcohol using the formula: Density = (Mass
of isostearyl alcohol) / (Volume of pycnometer) where the volume of the pycnometer can be
determined from the mass and known density of water.

Apparatus:

o Rotational viscometer

Procedure:

o Sample Preparation: Place the isostearyl alcohol sample in the viscometer cup.

o Spindle Selection: Choose an appropriate spindle and rotational speed based on the
expected viscosity of the sample.

o Measurement: Immerse the rotating spindle in the liquid. The viscometer will measure the
torque required to rotate the spindle at a constant speed, which is then converted to a
viscosity value.

o Data Recording: Record the viscosity reading, the temperature of the sample, the spindle
used, and the rotational speed.

Procedure:

e Qualitative Assessment:

o In Water: Add a small amount of isostearyl alcohol to a test tube containing water. Shake
vigorously and observe if it dissolves or forms a separate layer.

o In Organic Solvents: Repeat the process with various organic solvents (e.g., ethanol,
diethyl ether, acetone) to determine its solubility.

e Quantitative Assessment (Shake-Flask Method):

o Prepare a saturated solution of isostearyl alcohol in the solvent of interest by adding an
excess of the alcohol to the solvent in a sealed flask.
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o Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

o Allow the undissolved portion to settle.

o Carefully withdraw a known volume of the supernatant and determine the concentration of
isostearyl alcohol using a suitable analytical technique (e.g., gas chromatography).

Logical Relationships in Property Determination

The determination of the physicochemical properties of isostearyl alcohol follows a logical
progression, often starting with basic identification and leading to more complex
characterization.

\/
Visual Inspection
(Appearance, Odor)

\4

Purity Assessment

Structural Confirmation
(e.g., NMR, IR)

Melting Point Boiling Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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